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Compound of Interest

4-(Carboxymethyl)-3-nitrobenzoic
Compound Name: d
aci

Cat. No.: B1365540

An In-depth Technical Guide to 4-(Carboxymethyl)-3-nitrobenzoic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and
safety information for 4-(Carboxymethyl)-3-nitrobenzoic acid, a substituted aromatic
carboxylic acid. The information is curated for professionals in research and development who
require accurate and detailed technical data.

Molecular Structure and Identification

4-(Carboxymethyl)-3-nitrobenzoic acid possesses a benzene ring substituted with a
carboxymethyl group, a nitro group, and a carboxylic acid group. The relative positions of these
functional groups are crucial to its chemical reactivity and potential applications.

Caption: 2D representation of 4-(Carboxymethyl)-3-nitrobenzoic acid.

Table 1: Chemical Identifiers
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Identifier Value Source

4-(carboxymethyl)-3-
IUPAC Name . . : [1]
nitrobenzoic acid

Molecular Formula C9H7NOG6 [1]
Molecular Weight 225.15 g/mol [1]
CAS Number 444667-11-2 [1]
PubChem CID 7213316 [1]
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Physicochemical Properties

The physicochemical properties of 4-(Carboxymethyl)-3-nitrobenzoic acid have been
computationally predicted. Experimental data for properties such as melting point, boiling point,
and solubility are not readily available in published literature.

Table 2: Computed Physicochemical Properties
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Property Value Source
XLogP3 0.7 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

o g
Rotatable Bond Count 3 [1]
Exact Mass 225.02733694 Da [1]
Topological Polar Surface Area 120 A2 [1]

| Heavy Atom Count | 16 |[1] |

Synthesis

A specific, experimentally validated synthesis protocol for 4-(Carboxymethyl)-3-nitrobenzoic
acid is not detailed in readily accessible scientific literature. However, a plausible synthetic
route can be proposed based on established organic chemistry principles, particularly the
nitration of aromatic compounds. The most direct precursor would be 4-(carboxymethyl)benzoic
acid.

The nitration of benzoic acid and its derivatives is a well-documented electrophilic aromatic
substitution reaction.[2][3] Typically, a mixture of concentrated nitric acid and concentrated
sulfuric acid is used as the nitrating agent.[4] The carboxylic acid group is a meta-director;
however, the directing effect of the carboxymethyl group would also influence the
regioselectivity of the nitration.

A proposed workflow for the synthesis is as follows:
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Proposed Synthesis Workflow

[Start: 4-(carboxymethyl)benzoic acid)

:

[Dissolution in concentrated H2SO4 at low temperature)

[Slow addition of nitrating mixture (HNO3/HZSO4))
(Reaction quenching on ice)
[Precipitation and filtration)

(Purification (e.g., recrystallization))

:

[End Product: 4-(Carboxymethyl)-3-nitrobenzoic acid]

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 4-(Carboxymethyl)-3-nitrobenzoic acid.

Applications and Research Interest

Specific industrial or pharmaceutical applications for 4-(Carboxymethyl)-3-nitrobenzoic acid
are not well-documented in the public domain. However, based on the known applications of
structurally related nitrobenzoic acids, it can be inferred that this compound may serve as a
valuable intermediate in various synthetic endeavors.

Nitrobenzoic acids are foundational materials in the synthesis of a range of products, including:

e Pharmaceuticals: They are precursors for active pharmaceutical ingredients (APIs). For
instance, 4-nitrobenzoic acid is used in synthesizing agents for treating Chagas disease,
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while 3-aminobenzoic acid (derived from 3-nitrobenzoic acid) is a component in some dye
manufacturing.[2][5]

e Dyes and Pigments: The nitro group can be readily reduced to an amino group, a key step in
the production of azo dyes and other colorants.[5]

o Agrochemicals: They serve as building blocks for herbicides and pesticides.[5]

Given these precedents, 4-(Carboxymethyl)-3-nitrobenzoic acid is a promising candidate for
research and development in these sectors. The presence of two carboxylic acid groups and a
nitro group offers multiple sites for chemical modification, potentially leading to novel
compounds with desirable biological or material properties.

Safety and Handling

4-(Carboxymethyl)-3-nitrobenzoic acid is classified as an irritant.[1] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated area or a fume
hood.

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement Source

Causes skin
Hazard Statements H315 L [1]
irritation.

Causes serious eye
H319 o [1]
irritation.

May cause respirato
H335 ) .y. 3 v [1]
irritation.

Avoid breathing
P261 dust/fume/gas/mistiva  [1]

pors/spray.

Precautionary

Statements

Wear protective
gloves/protective

P280 clothing/eye [1]
protection/face

protection.

IF ON SKIN: Wash
P302+P352 ) [1]
with plenty of water.

| | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. |[1] |

Conclusion

4-(Carboxymethyl)-3-nitrobenzoic acid is a well-defined chemical entity with computed
properties and established safety protocols. While its specific applications are yet to be widely
reported, its structural features suggest significant potential as an intermediate in the synthesis
of pharmaceuticals, dyes, and agrochemicals. Further research is warranted to explore its
synthetic utility and to characterize its experimental physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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